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Compound of Interest

Compound Name: 1,1-Dimethyl-4-nitrocyclohexane

Cat. No.: B1532719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of 1,1-
Dimethyl-4-nitrocyclohexane (CAS No. 2172032-17-4). As a trusted partner in laboratory

safety and chemical handling, we aim to provide value beyond the product itself by ensuring

you have the necessary information for safe laboratory operations.

Disclaimer: No specific Safety Data Sheet (SDS) for 1,1-Dimethyl-4-nitrocyclohexane could

be located. The following information is based on the properties of the closely related

compound, nitrocyclohexane, and general safety protocols for nitroalkanes. It is imperative to

handle this compound with caution and to consult with your institution's environmental health

and safety (EHS) department for specific disposal guidance.

Hazard Profile and Safety Summary
1,1-Dimethyl-4-nitrocyclohexane is expected to be a combustible liquid that is toxic if

ingested, inhaled, or absorbed through the skin. Nitroalkanes as a class of compounds can

pose significant health and safety risks.

The following table summarizes the key quantitative data for nitrocyclohexane (CAS No. 1122-

60-7), which should be considered as an approximation for 1,1-Dimethyl-4-nitrocyclohexane
in the absence of specific data.
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Property Value Source

Physical State Liquid [TCI, 2023][1]

Appearance Colorless to slightly pale yellow [TCI, 2023][1]

Molecular Weight
157.21 g/mol (for 1,1-Dimethyl-

4-nitrocyclohexane)
-

Melting Point -34 °C [TCI, 2023][1]

Boiling Point 113 °C at 6.0 kPa [TCI, 2023][1]

Flash Point 74 °C (closed cup) [Sigma-Aldrich]; [TCI, 2023][1]

Density 1.06 g/mL at 25 °C [Sigma-Aldrich]

Acute Toxicity (Oral) Category 3 (Toxic if swallowed) [TCI, 2023][1]

Acute Toxicity (Dermal)
Category 3 (Toxic in contact

with skin)
[Sigma-Aldrich]

Acute Toxicity (Inhalation)
Category 3 (Toxic if inhaled),

Rat LC50: 150 mg/m³/4H
[TCI, 2023][1]

Skin Irritation
Category 2 (Causes skin

irritation)
[TCI, 2023][1]

Eye Irritation
Category 2 (Causes serious

eye irritation)
[TCI, 2023][1]

Experimental Protocols: Proper Disposal
Procedures
The following step-by-step guide outlines the recommended procedure for the safe disposal of

1,1-Dimethyl-4-nitrocyclohexane.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling this chemical. This includes:

Chemical-resistant gloves (nitrile or neoprene).
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Safety goggles and a face shield.

A lab coat.

Closed-toe shoes.

All handling of the chemical and its waste should be conducted in a well-ventilated fume

hood.

2. Waste Collection:

Collect waste 1,1-Dimethyl-4-nitrocyclohexane in a dedicated, properly labeled, and

sealed container.

The container should be made of a compatible material (e.g., glass or a suitable plastic) and

clearly labeled as "Hazardous Waste: 1,1-Dimethyl-4-nitrocyclohexane".

Do not mix this waste with other chemical waste streams, especially with strong oxidizing

agents, acids, or bases, to prevent potentially violent reactions.

3. Storage of Chemical Waste:

Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary

containment area.

Keep the waste container away from sources of ignition, heat, and direct sunlight.

Ensure the storage area is clearly marked as a hazardous waste accumulation point.

4. Final Disposal:

The disposal of 1,1-Dimethyl-4-nitrocyclohexane must be handled by a licensed

hazardous waste disposal company.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

a pickup.
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Provide the EHS department with all available information about the waste, including its

composition and any known hazards.

Never pour this chemical down the drain or dispose of it in regular trash.[2]

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the safe disposal

of 1,1-Dimethyl-4-nitrocyclohexane.
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Disposal Workflow for 1,1-Dimethyl-4-nitrocyclohexane

Start: Need to dispose of
1,1-Dimethyl-4-nitrocyclohexane

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Collect Waste in a
Dedicated, Labeled Container

Step 3: Segregate from
Incompatible Materials

Step 4: Store in a Designated
Cool, Dry, Ventilated Area

Step 5: Contact Institutional
EHS for Pickup

Step 6: Provide Waste Information
to EHS

Step 7: Licensed Hazardous
Waste Disposal

End: Safe and Compliant
Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 1,1-Dimethyl-4-nitrocyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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